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Compound of Interest

Compound Name: 1,6-Dibromohexane

Cat. No.: B150918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties

of 1,6-dibromohexane (CAS No: 629-03-8), a versatile building block in organic synthesis.

This document collates available data on its fundamental thermodynamic parameters, details

the experimental methodologies for their determination, and presents logical workflows for

these experimental processes.

Core Thermochemical Data
The following tables summarize the key thermochemical and physical properties of 1,6-
dibromohexane. While much of the critically evaluated data is held in curated databases, this

guide indicates their availability from authoritative sources such as the NIST/TRC Web Thermo

Tables.

Table 1: Fundamental Thermochemical Properties of 1,6-Dibromohexane
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Property Symbol Value Source

Standard Enthalpy of

Formation (Gas)
ΔfH°(g) Data available Cheméo[1]

Standard Enthalpy of

Vaporization
ΔvapH° Data available

NIST/TRC Web

Thermo Tables

Liquid Phase Heat

Capacity
Cp(l) Data available

Cheméo, NIST/TRC

Web Thermo Tables[1]

Ideal Gas Heat

Capacity
Cp(g) Data available

NIST/TRC Web

Thermo Tables

Standard Entropy

(Ideal Gas)
S°(g) Data available

Contact author for

details

Excess Enthalpy HE Data available
PubChem,

SpringerMaterials[2]

Heat of Solution ΔsolH Data available
PubChem,

SpringerMaterials[2]

Table 2: Physical Properties of 1,6-Dibromohexane

Property Value Conditions Source

Molecular Formula C₆H₁₂Br₂

Molecular Weight 243.97 g/mol

Melting Point -2 to -2.5 °C

Boiling Point 243 °C at 1 atm [3]

Density 1.586 g/mL at 25 °C

Vapor Pressure <1 hPa at 20 °C [3]

Experimental Protocols for Thermochemical
Analysis
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The determination of the thermochemical properties of 1,6-dibromohexane relies on precise

calorimetric and analytical techniques. The following sections detail the methodologies for key

experimental procedures.

Determination of Liquid Heat Capacity (Cp(l)) by
Differential Scanning Calorimetry (DSC)
The heat capacity of liquid 1,6-dibromohexane can be accurately measured using Differential

Scanning Calorimetry, following a procedure based on the ASTM E1269 standard.

Methodology:

Calibration: The DSC instrument is first calibrated for temperature and heat flow using

certified standards, such as indium and sapphire.

Sample Preparation: A small, accurately weighed sample of 1,6-dibromohexane (typically 5-

15 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used

as a reference.

Experimental Runs: A three-step procedure is employed:

Baseline Run: The DSC is run with two empty pans to obtain a baseline heat flow curve.

Sapphire Run: A sapphire standard of known mass is placed in the sample pan, and the

experiment is repeated to determine the heat capacity calibration factor (KCp) as a

function of temperature.

Sample Run: The sapphire is replaced with the 1,6-dibromohexane sample pan, and the

experiment is run under the same conditions.

Thermal Program: A typical program involves equilibrating the sample at a starting

temperature (e.g., 25 °C), followed by heating at a constant rate (e.g., 10-20 °C/min) over the

desired temperature range.

Calculation: The heat flow (dq/dt) is measured as the differential thermal power between the

sample and reference pans. The specific heat capacity (Cp) is calculated using the following

equation:
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Cp = (dq/dt) / (m * β)

where:

dq/dt is the heat flow

m is the mass of the sample

β is the heating rate

Determination of Enthalpy of Vaporization (ΔvapH) by
Vapor Pressure Measurement
The enthalpy of vaporization can be determined by measuring the vapor pressure of 1,6-
dibromohexane at different temperatures and applying the Clausius-Clapeyron equation. A

static or dynamic method can be used.

Static Method Methodology:

Apparatus: A thermostatted vessel connected to a pressure transducer and a vacuum line.

Sample Preparation: A pure sample of 1,6-dibromohexane is degassed to remove any

dissolved air by several freeze-pump-thaw cycles.

Measurement: The sample is introduced into the vessel, which is then evacuated. The vessel

is immersed in a constant-temperature bath, and the system is allowed to reach equilibrium.

The vapor pressure at that temperature is recorded.

Data Collection: The measurement is repeated at various temperatures.

Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the reciprocal

of the absolute temperature (1/T). The enthalpy of vaporization is calculated from the slope

of the resulting line, as described by the Clausius-Clapeyron equation:

d(ln P)/d(1/T) = -ΔvapH/R

where:
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P is the vapor pressure

T is the absolute temperature

R is the ideal gas constant

Determination of Enthalpy of Combustion (ΔcH°) by
Bomb Calorimetry
The standard enthalpy of combustion is determined using an isoperibol bomb calorimeter. For

a liquid bromoalkane, special considerations are necessary to ensure complete combustion

and to account for the final state of bromine.

Methodology:

Calorimeter Calibration: The heat capacity of the calorimeter is determined by combusting a

certified standard, typically benzoic acid.

Sample Preparation: A known mass of 1,6-dibromohexane is placed in a quartz crucible. To

aid combustion, a known mass of a hydrocarbon oil (with a known enthalpy of combustion)

may be added. A reducing agent, such as a solution of arsenious oxide, is often added to the

bomb to ensure that all bromine is converted to bromide ions in the final aqueous solution.

Combustion: The sealed bomb is filled with high-purity oxygen to a pressure of

approximately 30 atm. The bomb is then placed in the calorimeter, which is filled with a

known amount of water. The sample is ignited, and the temperature change of the water is

precisely measured.

Analysis of Products: After combustion, the contents of the bomb are analyzed to determine

the amount of nitric acid formed (from residual nitrogen in the bomb) and to confirm the

complete conversion of bromine to bromide.

Calculation: The total heat released is calculated from the temperature rise and the heat

capacity of the calorimeter. Corrections are made for the heat of combustion of the auxiliary

oil, the fuse wire, and the formation of nitric acid. The standard enthalpy of combustion of

1,6-dibromohexane is then calculated from the corrected heat release and the mass of the

sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b150918?utm_src=pdf-body
https://www.benchchem.com/product/b150918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the logical flow of the

experimental procedures described above.

Workflow for Heat Capacity (Cp) Determination by DSC
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Click to download full resolution via product page
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Workflow for Heat Capacity (Cp) Determination by DSC

Workflow for Enthalpy of Vaporization (ΔvapH) Determination
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Workflow for Enthalpy of Vaporization (ΔvapH) Determination
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Workflow for Enthalpy of Combustion (ΔcH°) Determination
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Workflow for Enthalpy of Combustion (ΔcH°) Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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